![molecular formula C14H14N4O2S2 B2435128 Methyl 2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate CAS No. 868967-05-9](/img/structure/B2435128.png)
Methyl 2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate
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Description
Methyl 2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
- Anticancer Properties : Thiophene derivatives often exhibit anticancer activity. Researchers have explored the potential of this compound as an anticancer agent, aiming to develop novel therapies that target specific cancer types .
- Anti-Inflammatory Effects : The thiophene ring system has anti-inflammatory properties. Investigating this compound’s anti-inflammatory potential could lead to new treatments for inflammatory diseases .
- Organic Field-Effect Transistors (OFETs) : Thiophene-based molecules play a crucial role in developing organic semiconductors. Their incorporation into OFETs enables flexible and lightweight electronic devices .
- Organic Light-Emitting Diodes (OLEDs) : Researchers explore thiophene derivatives for OLED fabrication, aiming to enhance display technologies and energy efficiency .
- Industrial Applications : Thiophene derivatives, including this compound, serve as corrosion inhibitors in industrial chemistry and material science. They protect metals from corrosion, extending the lifespan of equipment and structures .
- Antimicrobial Activity : Thiophene-mediated molecules exhibit antimicrobial effects. Researchers investigate their potential as novel antimicrobial agents .
- Antihypertensive and Anti-Atherosclerotic Properties : The thiophene ring system has shown promise in managing hypertension and preventing atherosclerosis .
- Condensation Reactions : Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses are significant methods for obtaining thiophene derivatives. These reactions allow access to diverse structures for further exploration .
Medicinal Chemistry and Drug Development
Organic Electronics and Semiconductors
Corrosion Inhibition
Pharmacological Properties
Synthetic Strategies
Biologically Relevant Compounds
properties
IUPAC Name |
methyl 2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O2S2/c1-3-9(14(19)20-2)22-12-7-6-11-15-16-13(18(11)17-12)10-5-4-8-21-10/h4-9H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVITWGLJIYTDLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)OC)SC1=NN2C(=NN=C2C3=CC=CS3)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate |
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